Cas no 1024623-09-3 (3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile)

3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile is a specialized organic compound featuring a pyrimidine core and a sulfonyl-substituted acrylonitrile moiety. Its molecular structure, incorporating both electron-rich and electron-deficient functional groups, makes it a valuable intermediate in synthetic chemistry, particularly for the development of heterocyclic compounds and pharmaceuticals. The presence of the dimethylpyrimidinyl and tosyl groups enhances its reactivity in nucleophilic and electrophilic transformations, enabling precise modifications for targeted applications. This compound is particularly useful in medicinal chemistry research, where its scaffold can serve as a building block for bioactive molecules. Its stability and well-defined reactivity profile contribute to its utility in controlled synthetic pathways.

3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile structure

1024623-09-3 structure

Product Name:3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile

CAS No:1024623-09-3

MF:C₁₆H₁₆N₄O₂S

MW:328.388841629028

MDL:MFCD00245821

CID:4677294

Update Time:2025-10-29

3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- 3-((4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO)-2-((4-METHYLPHENYL)SULFONYL)PROP-2-ENENITRILE
- 3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylphenyl)sulfonylprop-2-enenitrile
- 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile
- MDL： MFCD00245821
- Inchi： 1S/C16H16N4O2S/c1-11-4-6-14(7-5-11)23(21,22)15(9-17)10-18-16-19-12(2)8-13(3)20-16/h4-8,10H,1-3H3,(H,18,19,20)
- InChI Key： XKYDQKAVDIRZLJ-UHFFFAOYSA-N
- SMILES： S(C(C#N)=CNC1N=C(C)C=C(C)N=1)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 569
Topological Polar Surface Area: 104

3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB162114-1 g	3-((4,6-Dimethylpyrimidin-2-yl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile	1024623-09-3		1 g	€211.30	2023-07-20
abcr	AB162114-5 g	3-((4,6-Dimethylpyrimidin-2-yl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile	1024623-09-3		5 g	€377.50	2023-07-20
abcr	AB162114-10 g	3-((4,6-Dimethylpyrimidin-2-yl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile	1024623-09-3		10 g	€482.50	2023-07-20
Key Organics Ltd	MS-7306-1MG	(2Z)-3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile	1024623-09-3	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-7306-5MG	(2Z)-3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile	1024623-09-3	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-7306-10MG	(2Z)-3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile	1024623-09-3	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-7306-20MG	(2Z)-3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile	1024623-09-3	>90%	20mg	￡76.00	2023-04-18
Key Organics Ltd	MS-7306-0.5G	(2Z)-3-[(4,6-dimethylpyrimidin-2-yl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile	1024623-09-3	>90%	0.5g	£385.00	2025-02-08
abcr	AB162114-1g	3-((4,6-Dimethylpyrimidin-2-yl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile; .	1024623-09-3		1g	€211.30	2024-06-10
abcr	AB162114-5g	3-((4,6-Dimethylpyrimidin-2-yl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile; .	1024623-09-3		5g	€377.50	2024-06-10

3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile Related Literature

1. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
3. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
4. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
5. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile

3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile (CAS No. 1024623-09-3): An Overview

3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile (CAS No. 1024623-09-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a pyrimidine ring, an amino group, and a sulfonyl moiety. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The chemical structure of 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile is composed of a central pyrimidine ring substituted with two methyl groups at positions 4 and 6. The amino group attached to the pyrimidine ring forms a key functional group that can interact with various biological targets. Additionally, the sulfonyl group attached to a 4-methylphenyl ring adds further complexity and reactivity to the molecule. This combination of functional groups provides a unique set of properties that are essential for its biological activity.

Recent studies have highlighted the potential of 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile in various therapeutic areas. One of the most notable applications is in the treatment of cancer. Research has shown that this compound exhibits potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation and survival. Specifically, it has been found to inhibit the activity of kinases such as AKT and MAPK, which are crucial for the growth and survival of cancer cells.

In addition to its antitumor properties, 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile has also shown promise in the treatment of inflammatory diseases. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity profile further enhances its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile in various disease conditions. Preliminary results from these trials have been promising, with the compound demonstrating significant therapeutic benefits in preclinical models. However, further research is needed to fully understand its mechanisms of action and optimize its use in clinical settings.

In conclusion, 3-((4,6-Dimethylpyrimidin-2-YL)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enenitrile (CAS No. 1024623-09-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activity make it an attractive candidate for further development in the fields of oncology and inflammatory diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies.